Cas no 55404-06-3 (9-chloro-1H-Imidazo[4,5-f]quinoline)

• Product name: 9-chloro-1H-Imidazo[4,5-f]quinoline
• CAS No: 55404-06-3
• MF: C₁₀H₆ClN₃
• MW: 203.627740383148
• CID: 352010
• PubChem ID: 135712933

9-chloro-1H-Imidazo[4,5-f]quinoline Chemical and Physical Properties

Names and Identifiers

• 9-chloro-1H-Imidazo[4,5-f]quinoline
• 9-chloro-3H-imidazo[4,5-f]quinoline
• 55404-06-3
• DTXSID00492002
• SCHEMBL10758605

• Inchi： InChI=1S/C10H6ClN3/c11-6-3-4-12-7-1-2-8-10(9(6)7)14-5-13-8/h1-5H,(H,13,14)
• InChI Key： RRKDUVIGIXVECN-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=C3N=CNC3=2)N=CC=1

Computed Properties

• Exact Mass: 203.02518
• Monoisotopic Mass: 203.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.8Ų

Experimental Properties

• PSA: 41.57